Cas no 2229506-54-9 (3-amino-3-(3,3-dimethylcyclohexyl)propan-1-ol)

• Product Name: 3-amino-3-(3,3-dimethylcyclohexyl)propan-1-ol
• CAS No: 2229506-54-9
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6508834
• PubChem ID: 165704168
• Update Time: 2025-05-21

3-amino-3-(3,3-dimethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,3-dimethylcyclohexyl)propan-1-ol
• 2229506-54-9
• EN300-1727697

• Inchi： 1S/C11H23NO/c1-11(2)6-3-4-9(8-11)10(12)5-7-13/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： DNDBOJFHKFUOKZ-UHFFFAOYSA-N
• SMILES： OCCC(C1CCCC(C)(C)C1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3,3-dimethylcyclohexyl)propan-1-ol

3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol: A Comprehensive Overview

3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol, also known by its CAS number 2229506-54-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug design, polymer synthesis, and advanced materials development. In this article, we delve into the chemical characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol is characterized by a cyclohexane ring substituted with two methyl groups at the 3-position. This substitution creates a rigid and bulky structure, which is advantageous in stereochemistry and catalysis. The presence of an amino group (-NH₂) at the 1-position further enhances its reactivity, making it a valuable precursor in organic synthesis. Recent studies have highlighted its role as a chiral catalyst in asymmetric synthesis, where its bulky structure facilitates high enantioselectivity in reactions.

One of the most notable applications of 2229506-54-9 is in the field of drug discovery. Researchers have explored its potential as a building block for bioactive molecules with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases. The compound's ability to form stable complexes with metal ions has also been leveraged in designing novel metallo-drugs for cancer therapy.

In materials science, 3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol has been utilized as a monomer in the synthesis of polyurethanes and other high-performance polymers. Its hydroxyl group (-OH) reacts with isocyanates to form robust polymer networks with excellent thermal stability and mechanical properties. Recent advancements in polymer chemistry have focused on incorporating this compound into biodegradable polymers for sustainable packaging and biomedical applications.

The synthesis of 2229506-54-9 involves multi-step reactions that require precise control over stereochemistry and regioselectivity. A common approach involves the alkylation of cyclohexanone derivatives followed by reduction to introduce the amino group. Researchers have optimized these methods to achieve higher yields and better purity levels. For example, a study reported in *Organic Process Research & Development* introduced a continuous-flow synthesis method that significantly reduced reaction time while maintaining product quality.

From an environmental perspective, the eco-friendly nature of 3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol has been a topic of interest. Its biodegradability under aerobic conditions makes it suitable for use in green chemistry applications. Efforts are underway to develop scalable production methods that minimize waste and energy consumption while ensuring compliance with environmental regulations.

In conclusion, 2229506-54-9, or 3-Amino-3-(3,3-Dimethylcyclohexyl)Propan-1-Ol, stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical properties, combined with ongoing research advancements, position it as a key player in modern chemical innovation. As scientists continue to explore its potential, we can expect even more groundbreaking applications that contribute to the advancement of science and technology.